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Compound of Interest

Compound Name: Biotin-PEG4-NHS

Cat. No.: B7840624 Get Quote

Essential Safety and Handling Guide for Biotin-
PEG4-NHS
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Biotin-PEG4-NHS.

Adherence to these protocols is critical for ensuring personal safety, maintaining experimental

integrity, and complying with laboratory standards.

Chemical and Physical Properties
A summary of the key quantitative data for Biotin-PEG4-NHS is presented below for easy

reference.
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Property Value Citations

Molecular Weight 588.67 g/mol [1]

Molecular Formula C₂₅H₄₀N₄O₁₀S [2]

Purity >95% - >97% [3][4]

Appearance White to grey amorphous solid [4]

Solubility

Soluble in water (10 mg/ml),

DMF (10 mg/ml), DMSO,

DCM, THF, and Chloroform.

[1][3][4][5]

Storage Conditions
Store at -20°C, desiccated and

protected from light.
[1][6][7]

Spacer Arm Length 29 Å [1][8]

Operational Plan: Safe Handling Protocol
Biotin-PEG4-NHS is moisture-sensitive and contains a reactive N-hydroxysuccinimide (NHS)

ester.[8][9] The following step-by-step protocol ensures safe handling from receipt to use.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or signs of leakage.

Storage: Immediately store the container at -20°C in a desiccated, dark environment.[1][6]

The product is typically shipped at ambient temperature or on blue ice but requires long-term

cold storage.[3][6]

Preparation for Use
Acclimatization: Before opening, allow the vial to equilibrate to room temperature to prevent

moisture condensation, which can hydrolyze the reactive NHS ester.[8]

Work Area: Conduct all handling of the solid compound and preparation of solutions in a

well-ventilated area, preferably within a chemical fume hood.[10]
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Personal Protective Equipment (PPE): Always wear appropriate PPE as detailed in the table

below.

Solution Preparation
Reagent Handling: Use clean, dry spatulas and weigh boats for handling the solid.

Solvent Choice: Dissolve Biotin-PEG4-NHS in an appropriate anhydrous solvent such as

DMSO or DMF for stock solutions, or in an amine-free buffer (e.g., PBS at pH 7-9) for

immediate use in labeling reactions.[1][7] Avoid buffers containing primary amines like Tris or

glycine, as they will compete with the labeling reaction.[8][9]

Fresh Solutions: Prepare solutions immediately before use, as the NHS ester moiety readily

hydrolyzes and becomes non-reactive.[8][9] Do not store solutions for later use. Discard any

unused reconstituted reagent.[8][9]

Experimental Use
Reaction Conditions: The NHS ester reacts efficiently with primary amines at a pH of 7-9 to

form stable amide bonds.[1]

Post-Reaction: After the labeling reaction is complete, remove any unreacted Biotin-PEG4-
NHS via dialysis or gel filtration.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Biotin-PEG4-NHS to minimize exposure and

ensure safety.
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PPE Category Specification Purpose Citations

Hand Protection

Chemical-resistant,

powder-free gloves

(e.g., nitrile). Change

gloves every 30

minutes or if

contaminated.

Prevents skin contact

with the chemical.
[10][11][12]

Eye Protection

Safety goggles. A face

shield should be worn

with goggles if there is

a risk of splashing.

Protects eyes from

splashes or contact

with the solid reagent.

[10][13][14]

Body Protection

A long-sleeved

laboratory coat. A

disposable gown

made of a resistant

material is

recommended.

Provides a barrier

against accidental

spills and

contamination.

[10][14][15]

Respiratory Protection

Not generally required

if handled in a fume

hood. Use a NIOSH-

certified respirator for

large spills or if

working outside a

fume hood.

Minimizes the risk of

inhalation.
[13][16]

Disposal Plan
Proper disposal of Biotin-PEG4-NHS and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste:
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Place unused or expired Biotin-PEG4-NHS powder in its original container or a clearly

labeled, sealed container for solid chemical waste.[10]

Collect all contaminated disposable materials (e.g., weigh boats, pipette tips, gloves) in a

designated, sealed plastic bag or container labeled "Solid waste contaminated with Biotin-
PEG4-NHS".[10]

Liquid Waste:

Collect solutions containing Biotin-PEG4-NHS in a dedicated, leak-proof, and chemically

resistant container (e.g., a high-density polyethylene bottle).[10]

Clearly label the container "Liquid waste containing Biotin-PEG4-NHS" and list all solvent

components and their approximate concentrations.[10]

Disposal Procedure
Hazardous Waste: Treat all Biotin-PEG4-NHS waste as hazardous chemical waste.[10]

Professional Disposal: Arrange for disposal through a licensed disposal company, in

accordance with local, state, and federal regulations.[11] Do not dispose of this chemical

down the drain or in regular solid waste.[10]

Spill Cleanup: In case of a spill, absorb liquids with an inert material (e.g., sand or

vermiculite) and sweep up solids, minimizing dust generation.[11][17] Place the cleanup

materials in a sealed container for disposal.

Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Biotin-
PEG4-NHS.
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Caption: Safe Handling and Disposal Workflow for Biotin-PEG4-NHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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